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Compound of Interest

Compound Name: ABC-1

Cat. No.: B1666462 Get Quote

Application Notes and Protocols: ABC-1
For Research Use Only (RUO). Not for use in diagnostic procedures.

Introduction
ABC-1 is a potent and selective small molecule inhibitor of the novel serine/threonine kinase,

Growth Factor Associated Kinase 1 (GFAK1). Overexpression and constitutive activation of the

GFAK1 signaling pathway have been implicated in the pathogenesis of various solid tumors.

ABC-1 competitively binds to the ATP-binding pocket of GFAK1, leading to the inhibition of its

downstream signaling cascade, resulting in cell cycle arrest and apoptosis in tumor cells.

These application notes provide a summary of preclinical data and standardized protocols for

the use of ABC-1 in in-vitro and in-vivo research settings.

GFAK1 Signaling Pathway
The GFAK1 pathway is a critical regulator of cell proliferation and survival. Upon binding of its

ligand, Growth Factor-Z (GFZ), the GFZ receptor dimerizes and autophosphorylates, leading to

the recruitment and activation of GFAK1. Activated GFAK1 then phosphorylates the

downstream effector protein, Proliferation-Associated Protein 3 (PAP3), which translocates to

the nucleus to activate transcription of genes involved in cell cycle progression. ABC-1 acts as

a direct inhibitor of GFAK1 phosphorylation.
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To cite this document: BenchChem. [ABC-1 dosage and administration guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666462#abc-1-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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